Cas no 2224549-39-5 (N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide)

• Product Name: N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide
• CAS No: 2224549-39-5
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5412171
• PubChem ID: 132398266
• Update Time: 2025-06-27

N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517215185
• EN300-7521837
• AKOS033934932
• 2224549-39-5
• N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide

• Inchi： 1S/C10H15N3O/c1-5-9(14)12-10(2,3)8-6-11-13(4)7-8/h5-7H,1H2,2-4H3,(H,12,14)
• InChI Key： JIUSVUSFGYRHFS-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)(C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide

N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide: A Comprehensive Overview

N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide, also known by its CAS number 2224549-39-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an amide functional group. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in various chemical reactions. The amide group, on the other hand, contributes to hydrogen bonding capabilities, making this compound suitable for applications in drug design and polymer chemistry.

The synthesis of N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-2-enamide typically involves a multi-step process that begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazole ring under mild conditions. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of the pyrazole ring and the amide group allows for versatile reactivity, enabling the formation of cross-linked polymers with tailored properties. Recent studies have demonstrated that polymers incorporating this compound exhibit enhanced thermal stability and mechanical strength, making them ideal candidates for high-performance applications such as aerospace materials and electronic devices.

In addition to its role in materials science, N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-enamide has shown potential in pharmaceutical research. Its ability to form hydrogen bonds makes it a valuable component in drug delivery systems, where it can act as a stabilizing agent or a carrier for bioactive molecules. Furthermore, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes, opening avenues for its use in therapeutic agents.

The structural versatility of this compound also extends to its ability to participate in various chemical transformations. For example, recent research has highlighted its utility in click chemistry reactions, where it serves as a precursor for constructing complex molecular architectures. These reactions are particularly advantageous due to their high efficiency and selectivity under mild conditions.

From an environmental perspective, the development of sustainable synthesis routes for N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-enamide has become a focal point for researchers. By incorporating green chemistry principles, such as using renewable feedstocks and minimizing waste generation, scientists aim to reduce the ecological impact of its production.

In conclusion, N-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]prop-enamide is a multifaceted compound with applications spanning organic chemistry, materials science, and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for advancing modern chemical technologies. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in various industries.